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Compound of Interest

Compound Name: Benzanilide, 2'-benzoylthio-

Cat. No.: B086859

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzanilide, 2'-benzoylthio-, also known by its systematic name N,S-Dibenzoyl-2-
aminothiophenol, is a chemical compound of interest in organic synthesis and medicinal
chemistry. Its structure, featuring both an amide and a thioester functional group, makes it a
versatile intermediate for the synthesis of various heterocyclic compounds, particularly
benzothiazoles. This document provides a comprehensive overview of its chemical identifiers,
physicochemical properties, a plausible synthetic pathway with a detailed experimental
protocol, and a summary of the biological activities of related compounds.

Chemical Identifiers and Properties

Precise identification of a chemical compound is critical for research and development. The
primary identifiers and key physicochemical properties for Benzanilide, 2'-benzoylthio- are
summarized below.

Table 1: Chemical Identifiers for Benzanilide, 2'-benzoylthio-
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Identifier

Value

CAS Number

1047-61-6[1]

Systematic Name

N,S-Dibenzoyl-2-aminothiophenol

Molecular Formula C20H15NO2SJ[1]

Molecular Weight 333.41 g/mol [1]

PubChem CID 13977[1]
InChl=1S/C20H15N0O2S/c22-19(15-9-3-1-4-10-

InChl 15)21-17-13-7-8-14-18(17)24-20(23)16-11-5-2-
6-12-16/h1-14H,(H,21,22)[1]

InChiKey SPSSXOLIURQSMF-UHFFFAOYSA-N[1]
C1=CC=C(C=C1)C(=0O)NC2=CC=CC=C2SC(=

SMILES

0)C3=CC=CC=C3[1]

Table 2: Physicochemical Properties of the Parent Compound Benzanilide

While specific experimental data for Benzanilide, 2'-benzoylthio- is limited, the properties of

the parent compound, benzanilide, provide a useful reference.

Property Value
Melting Point 161-163 °C
Boiling Point 117 °C at 10 mmHg
Appearance White crystalline solid
o Insoluble in water; soluble in ethanol, ether, and
Solubility
chloroform
Synthesis

The synthesis of Benzanilide, 2'-benzoylthio- can be approached through the dibenzoylation

of 2-aminothiophenol. This involves the acylation of both the amino and the thiol groups. The
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following protocol is a plausible method based on standard organic synthesis techniques.

Experimental Protocol: Synthesis of N,S-Dibenzoyl-2-
aminothiophenol

Materials:

e 2-Aminothiophenol

» Benzoyl chloride

» Pyridine (or another suitable base)

e Anhydrous diethyl ether (or other suitable aprotic solvent)
o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel,
condenser, etc.)

o Magnetic stirrer and heating mantle
» Rotary evaporator

e Recrystallization apparatus
Procedure:

¢ Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 2-aminothiophenol (1 equivalent) in anhydrous diethyl ether.

o Addition of Base: Add pyridine (2.2 equivalents) to the solution and cool the mixture in an ice
bath.

o Addition of Benzoyl Chloride: Slowly add benzoyl chloride (2.2 equivalents) dropwise to the
stirred solution. An exothermic reaction is expected. Maintain the temperature below 10 °C
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during the addition.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours (e.g., 4-6 hours) to ensure the completion of the
dibenzoylation.

o Work-up:
o Quench the reaction by slowly adding water.
o Separate the organic layer.

o Wash the organic layer sequentially with 1M HCI, saturated sodium bicarbonate solution,
and brine.

o Dry the organic layer over anhydrous magnesium sulfate.
« Purification:
o Filter off the drying agent.
o Remove the solvent under reduced pressure using a rotary evaporator.

o The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to yield pure N,S-Dibenzoyl-2-aminothiophenol.

Diagram 1: Proposed Synthesis of Benzanilide, 2'-benzoylthio-

Caption: Synthetic scheme for N,S-Dibenzoyl-2-aminothiophenol.

Reactivity and Potential Applications

N-benzoyl-1,2-aminothiophenol, a related mono-acylated intermediate, has been shown to
convert to 2-phenyl benzothiazole in an aqueous environment[2]. This suggests that

Benzanilide, 2'-benzoylthio- could also serve as a precursor to benzothiazole derivatives
through intramolecular cyclization, potentially involving the cleavage of the thioester bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibenzoyl-2-aminothiophenol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086859#benzanilide-2-benzoylthio-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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